aristololactam-glucoside
aristololactam-glucoside
Brand Name:
Vulcanchem
CAS No.:
17413-41-1
VCID:
VC0231727
InChI:
InChI=1S/C23H21NO9/c1-30-13-4-2-3-9-10(13)5-12-16-11(6-14-21(17(9)16)32-8-31-14)22(29)24(12)23-20(28)19(27)18(26)15(7-25)33-23/h2-6,15,18-20,23,25-28H,7-8H2,1H3/t15-,18-,19+,20-,23+/m1/s1
SMILES:
COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)C6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C8H11N5O2
Molecular Weight:
455.4 g/mol
aristololactam-glucoside
CAS No.: 17413-41-1
Main Products
VCID: VC0231727
Molecular Formula: C8H11N5O2
Molecular Weight: 455.4 g/mol
CAS No. | 17413-41-1 |
---|---|
Product Name | aristololactam-glucoside |
Molecular Formula | C8H11N5O2 |
Molecular Weight | 455.4 g/mol |
IUPAC Name | 14-methoxy-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3,5-dioxa-10-azapentacyclo[9.7.1.02,6.08,19.013,18]nonadeca-1(18),2(6),7,11(19),12,14,16-heptaen-9-one |
Standard InChI | InChI=1S/C23H21NO9/c1-30-13-4-2-3-9-10(13)5-12-16-11(6-14-21(17(9)16)32-8-31-14)22(29)24(12)23-20(28)19(27)18(26)15(7-25)33-23/h2-6,15,18-20,23,25-28H,7-8H2,1H3/t15-,18-,19+,20-,23+/m1/s1 |
Standard InChIKey | GIDCUQKCIZAUKW-AUJACXKFSA-N |
Isomeric SMILES | COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O |
SMILES | COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)C6C(C(C(C(O6)CO)O)O)O |
Canonical SMILES | COC1=CC=CC2=C3C4=C(C=C21)N(C(=O)C4=CC5=C3OCO5)C6C(C(C(C(O6)CO)O)O)O |
Synonyms | 6-glucopyranosyl-8-methoxybenzo(f)-1,3-benzodioxolo(6,5,4-cd)indol-5(6H)one aristololactam beta-D-glucoside aristololactam-glucoside |
PubChem Compound | 159819 |
Last Modified | Nov 11 2021 |
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